Cas no 1699452-68-0 (3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol)

• Product Name: 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol
• CAS No: 1699452-68-0
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 5274936
• Update Time: 2025-10-29

3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol
• CID 130487862

• Inchi： 1S/C9H17F2NO/c1-6(5-12)8(13)7-2-3-9(10,11)4-7/h6-8,13H,2-5,12H2,1H3
• InChI Key： BDAOGMLOYVVJOM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C(C)CN)O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol

Introduction to 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol (CAS No. 1699452-68-0)

3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol, with the CAS number 1699452-68-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclopentyl moiety and an amino group, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The chemical structure of 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol is particularly noteworthy due to the presence of the difluorocyclopentyl ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often enhancing their lipophilicity and metabolic stability. The incorporation of a difluorocyclopentyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to similar molecules without such modifications.

In terms of its biological activities, 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol has been studied for its potential as a ligand for various receptors and enzymes. Recent research has focused on its interactions with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound can act as a partial agonist at the 5-HT_2A receptor, which is implicated in a range of neurological and psychiatric disorders. This property makes it a promising candidate for the development of novel treatments for conditions such as depression and anxiety disorders.

Beyond its interactions with serotonin receptors, 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol has also been investigated for its effects on other neurotransmitter systems. For instance, it has been reported to have affinity for dopamine D₂ receptors, which are involved in motor control and reward pathways. This dual activity at both serotonin and dopamine receptors suggests that the compound may have broad-spectrum therapeutic potential.

In preclinical studies, 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it has shown low toxicity in animal models, further supporting its potential for clinical development.

The safety and efficacy of 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol have been evaluated in several preclinical models of neurological disorders. For example, in rodent models of depression and anxiety, administration of this compound resulted in significant improvements in behavioral outcomes. These findings have paved the way for further clinical investigations into its therapeutic potential.

In addition to its potential as a therapeutic agent, 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol has also been explored as a tool compound in basic research. Its unique chemical structure and biological activities make it a valuable reagent for probing the function of serotonin and dopamine receptors in cellular and animal models. This application has contributed to a deeper understanding of the molecular mechanisms underlying various neurological disorders.

The development of new drugs often involves extensive optimization of lead compounds to improve their potency, selectivity, and safety profile. In this context, researchers have synthesized various analogs of 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol to explore structure-activity relationships (SAR). These efforts have led to the identification of several derivatives with enhanced pharmacological properties. For instance, some analogs have shown increased selectivity for specific receptor subtypes or improved metabolic stability.

The future prospects for 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol are promising. Ongoing clinical trials are expected to provide more definitive data on its safety and efficacy in human subjects. Additionally, continued research into its mechanism of action may uncover new therapeutic applications beyond those currently being explored.

In conclusion, 3-Amino-1-(3,3-difluorocyclopentyl)-2-methylpropan-1-ol (CAS No. 1699452-68-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders is supported by preclinical studies and ongoing clinical trials. As research in this area continues to advance, it is likely that this compound will play an important role in the development of novel treatments for various medical conditions.